(2S,3S)-2-amino-3-methylpentanamide

• IUPAC Name: (2S,3S)-2-amino-3-methylpentanamide
• InChI: InChI=1S/C6H14N2O/c1-3-4(2)5(7)6(8)9/h4-5H,3,7H2,1-2H3,(H2,8,9)/t4-,5-/m0/s1
• InChI Key: JDAMFKGXSUOWBV-WHFBIAKZSA-N
• Canonical SMILES: CCC(C)C(C(=O)N)N
• Isomeric SMILES: CC[C@H](C)[C@@H](C(=O)N)N
• Molecular Formula: C6H14N2O
• DSSTOX Substance ID: DTXSID201316804
• Molecular Weight: 130.19 g/mol
• CAS RN: 14445-54-6

Description

(2S,3S)-2-amino-3-methylpentanamide is a chiral compound that is commonly used in scientific research due to its unique properties. This compound is also known as L-AMPA and is an analog of glutamate, which is an important neurotransmitter in the brain. In

Scientific Research Applications

Biocatalytic Synthesis of Chiral Amino Alcohols

Chiral amino alcohols are valuable in various biochemical and pharmaceutical applications due to their role as intermediates. A study conducted by Smith et al. (2010) utilized a multidisciplinary approach combining bioinformatics and biocatalysis for the synthesis of (2S,3S)-2-aminopentane-1,3-diol, a closely related compound to (2S,3S)-2-amino-3-methylpentanamide. This process involved an engineered Escherichia coli transketolase and an ω-transaminase from Chromobacterium violaceum, highlighting an efficient and environmentally friendly route to chiral aminodiols Smith et al., 2010.

Enzymatic Stereoselective Synthesis

The stereoisomers of 2-amino-3-methylpent-4-enoic acid were explored by Bakke et al. (1999) for achieving stereochemically pure compounds. By employing L-aminoacylase and L-amino acid oxidase, they demonstrated an alternative route for the synthesis of stereochemically pure isomers. This method underscores the potential of enzymatic processes in generating specific stereoisomers of amino acids, including those structurally related to this compound Bakke et al., 1999.

Metabolic Pathway Elucidation in Wine Grapes

Research by Lei et al. (2019) investigated the biosynthesis of 3-isobutyl-2-methoxypyrazine (IBMP) in wine grapes, using a compound structurally similar to this compound as a key intermediate. Their findings suggest the involvement of l-Leucine and 2-amino-4-methylpentanamide in the metabolic pathways leading to IBMP, a compound affecting grape and wine flavor. This study provides insights into the biosynthetic pathways of flavor compounds in viticulture Lei et al., 2019.

Development of Enantiopure Compounds

The work by Jefford and McNulty (1994) on the synthesis of enantiopure compounds showcases the importance of stereochemistry in drug development. They demonstrated a method to convert L-aspartic acid into (2S, 3R)-3-amino-2-methylpentanoic acid, highlighting the critical role of chirality in synthesizing biologically active compounds. This research illustrates the relevance of compounds like this compound in producing stereochemically defined pharmaceuticals Jefford & McNulty, 1994.

Microbial Production of Pentanol Isomers

Cann and Liao (2009) explored the microbial synthesis of pentanol isomers from amino acid substrates through metabolic engineering. This research underscores the potential of bioengineering in enhancing the production of chemicals like 2-methyl-1-butanol and 3-methyl-1-butanol, which have applications as biofuels. The methodologies developed could be applicable to compounds similar to this compound, further bridging the gap between biotechnological innovation and industrial chemical production Cann & Liao, 2009.